N1-cyclopropyl-4,5-difluorobenzene-1,2-diamine

• Molecular Formula: C9H10F2N2
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 2-N-cyclopropyl-4,5-difluorobenzene-1,2-diamine
• InChI: InChI=1S/C9H10F2N2/c10-6-3-8(12)9(4-7(6)11)13-5-1-2-5/h3-5,13H,1-2,12H2
• InChI Key: RZEODQGBDQOYAI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=CC(=C(C=C2N)F)F

Description

N1-cyclopropyl-4,5-difluorobenzene-1,2-diamine is a useful research compound. Its molecular formula is C9H10F2N2 and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the title compound from Step A (1.22 g, 5.69 mmol) were added 10% palladium on carbon (0.122 g, 1.15 mmol) and methanol (28.5 mL). The resulting mixture was stirred under an atmosphere of hydrogen at room temperature overnight. The mixture was then filtered through CELITE® using dichloromethane, and the filtrate was concentrated. Purification by flash chromatography on silica gel (0-30% ethyl acetate in hexanes) provided the title compound: 1H NMR (500 MHz, CDCl3) δ 6.83 (dd, J=12.4, 7.9 Hz, 1 H), 6.51 (dd, J=11.3, 7.8 Hz, 1 H), 3.82 (br s, 1 H), 3.15 (br s, 2 H), 2.40-2.37 (m, 1 H), 0.77-0.73 (m, 2 H), 0.52-0.50 (m, 2 H).